Cas no 2138206-69-4 (1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one)

• Product Name: 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one
• CAS No: 2138206-69-4
• MF: C₈H₁₁IO₃
• MW: 282.075615167618
• CID: 5962953
• PubChem ID: 165457319
• Update Time: 2025-06-07

1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 2138206-69-4
• EN300-704613
• 1-(iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one
• 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one

• Inchi： 1S/C8H11IO3/c9-4-6-8(1-2-11-5-8)3-7(10)12-6/h6H,1-5H2
• InChI Key： VYJWMGQIAHPHRO-UHFFFAOYSA-N
• SMILES： ICC1C2(COCC2)CC(=O)O1

Computed Properties

• Exact Mass: 281.97529g/mol
• Monoisotopic Mass: 281.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one

Introduction to 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one (CAS No. 2138206-69-4)

1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one (CAS No. 2138206-69-4) is a structurally unique heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its versatile reactivity and potential applications in drug development. The compound features a spirocyclic framework composed of a dioxane ring fused with a nonane backbone, which is further functionalized with an iodomethyl group at the 1-position and a ketone group at the 3-position. This distinctive architecture imparts 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one with distinctive chemical properties that make it a valuable intermediate in synthetic transformations.

The spirocyclic dioxaspiro[4.4]nonan core of this molecule represents an advanced scaffold that has been explored for its ability to enhance molecular rigidity and stability, which are critical factors in the design of bioactive compounds. The presence of the iodomethyl group at the 1-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex organic molecules. These reactions are particularly useful in the synthesis of biaryl structures, which are prevalent in many pharmacologically active agents.

In recent years, 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one has been investigated for its potential role in the development of novel therapeutic agents. Its spirocyclic structure has been hypothesized to mimic natural products with known biological activities, thereby serving as a starting point for structure-activity relationship (SAR) studies. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further pharmacological exploration.

The dioxaspiro[4.4]nonan scaffold itself has been recognized for its ability to influence the conformational preferences of attached functional groups, which can be leveraged to optimize binding interactions with biological targets. This feature is particularly relevant in drug design, where precise control over molecular geometry is essential for achieving high affinity and selectivity. Additionally, the compound's stability under various reaction conditions makes it a reliable building block for multi-step synthetic routes.

Recent advancements in synthetic methodologies have further highlighted the utility of 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one as a key intermediate. For instance, transition-metal-catalyzed reactions have enabled efficient modifications of its framework, allowing chemists to introduce diverse substituents with minimal side products. These developments have opened up new avenues for exploring its potential in medicinal chemistry and materials science.

The iodomethyl group at the 1-position also lends itself to oxidation reactions, which can be used to generate aldehyde or carboxylic acid functionalities depending on the reaction conditions. This versatility is particularly valuable in constructing more complex molecules where different functional groups are required to achieve optimal biological activity. Such transformations have been employed in the synthesis of analogs targeting specific disease pathways.

From a computational chemistry perspective, 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at different positions on the spirocyclic core can influence binding affinity and selectivity. Such information is crucial for guiding rational drug design efforts aimed at improving therapeutic efficacy while minimizing off-target effects.

The compound's unique structural features also make it an interesting candidate for material science applications, particularly in the development of chiral ligands or catalysts. The spirocyclic framework can serve as a rigid template that maintains specific stereochemical configurations, which is beneficial in asymmetric synthesis where enantioselectivity is paramount.

In summary, 1-(Iodomethyl)-2,7-dioxaspiro[4.4]nonan-3-one (CAS No. 2138206-69-4) represents a structurally sophisticated molecule with broad utility across multiple disciplines of chemistry and pharmacology. Its spirocyclic dioxaspiro[4.4]nonan core combined with reactive functional groups like the iodomethyl and ketone moieties offers unparalleled opportunities for synthetic manipulation and biological exploration.